![molecular formula C8H6F4O B058976 2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene CAS No. 1214344-33-8](/img/structure/B58976.png)
2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene
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Overview
Description
2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C8H6F4O and its molecular weight is 194.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Radiopharmaceutical Applications
The compound has been involved in the development of radiopharmaceuticals, particularly fluorine-18-labeled estrogens for targeting estrogen receptors in nuclear medicine. These estrogens have shown selective uptake in target tissues like the uterus in animal models, demonstrating potential for diagnostic and therapeutic applications in diseases like cancer (Kiesewetter et al., 1984).
2. Analytical Chemistry and Metabolism Studies
The compound has been used in the study of hydroxyhalobiphenyls as their methyl ethers by gas chromatography-mass spectrometry. This method was valuable in metabolism experiments, indicating the compound's role in identifying and understanding metabolic pathways of certain compounds in biological systems (Tulp et al., 1977).
3. Insect Management and Metabolism
Research has explored the use of fluorinated analogs of natural compounds, such as methyl eugenol, for managing fruit fly populations. These studies focus on the attraction and metabolism of these compounds by the flies, providing insights into more effective and safer pest management strategies (Khrimian et al., 2006).
4. Cancer Research
Studies have been conducted on various fluorinated derivatives of compounds like 4-dimethylaminoazobenzene in relation to their carcinogenic activities. These studies are crucial in understanding the molecular mechanisms of cancer and developing potential therapeutic agents (Miller et al., 1949).
5. Molecular Imaging
The compound has been involved in synthesizing benzamide analogs for imaging the sigma2 receptor status of tumors using positron emission tomography (PET). This research has significant implications for cancer diagnosis and treatment monitoring (Tu et al., 2007).
Mechanism of Action
Target of Action
It’s known that trifluoromethyl groups are often used in medicinal chemistry to improve the potency and selectivity of drugs .
Mode of Action
It’s known that trifluoromethyl groups can participate in nucleophilic substitution reactions . The trifluoromethyl group could potentially interact with its targets through these reactions, leading to changes in the target molecules.
Biochemical Pathways
It’s known that trifluoromethyl groups can undergo oxidation reactions, leading to the conversion of the trifluoromethyl group to a carbonyl group . This could potentially affect various biochemical pathways, depending on the specific targets of the compound.
Pharmacokinetics
The presence of the trifluoromethyl group could potentially influence these properties, as trifluoromethyl groups are known to improve the metabolic stability of drugs .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene. The fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .
Properties
IUPAC Name |
2-fluoro-4-methoxy-1-(trifluoromethyl)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F4O/c1-13-5-2-3-6(7(9)4-5)8(10,11)12/h2-4H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDNFXUTYCAGURB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(F)(F)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80625659 |
Source
|
Record name | 2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80625659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1214344-33-8 |
Source
|
Record name | 2-Fluoro-4-methoxy-1-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80625659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.